Cas no 1806187-28-9 (Methyl 3-(chloromethyl)-2-methoxy-5-(trifluoromethoxy)pyridine-6-carboxylate)

• Product Name: Methyl 3-(chloromethyl)-2-methoxy-5-(trifluoromethoxy)pyridine-6-carboxylate
• CAS No: 1806187-28-9
• MF: C₁₀H₉ClF₃NO₄
• MW: 299.630972623825
• CID: 4839956
• Update Time: 2025-05-20

Methyl 3-(chloromethyl)-2-methoxy-5-(trifluoromethoxy)pyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(chloromethyl)-2-methoxy-5-(trifluoromethoxy)pyridine-6-carboxylate

• Inchi： 1S/C10H9ClF3NO4/c1-17-8-5(4-11)3-6(19-10(12,13)14)7(15-8)9(16)18-2/h3H,4H2,1-2H3
• InChI Key： QMSYPVHZONTIPA-UHFFFAOYSA-N
• SMILES： ClCC1C(=NC(C(=O)OC)=C(C=1)OC(F)(F)F)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 316
• XLogP3: 2.9
• Topological Polar Surface Area: 57.6

Additional information on Methyl 3-(chloromethyl)-2-methoxy-5-(trifluoromethoxy)pyridine-6-carboxylate

Comprehensive Overview of Methyl 3-(chloromethyl)-2-methoxy-5-(trifluoromethoxy)pyridine-6-carboxylate (CAS No. 1806187-28-9)

Methyl 3-(chloromethyl)-2-methoxy-5-(trifluoromethoxy)pyridine-6-carboxylate (CAS No. 1806187-28-9) is a highly specialized chemical compound widely utilized in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a pyridine core with chloromethyl, methoxy, and trifluoromethoxy functional groups, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industry professionals frequently search for this compound due to its relevance in drug discovery and crop protection formulations.

The growing demand for trifluoromethoxy-containing compounds in modern chemistry has positioned Methyl 3-(chloromethyl)-2-methoxy-5-(trifluoromethoxy)pyridine-6-carboxylate as a compound of significant interest. Its CAS No. 1806187-28-9 is often queried in scientific databases, reflecting its importance in the development of novel therapeutics and agrochemicals. The compound's chloromethyl group offers reactivity that is pivotal for further derivatization, enabling the creation of diverse molecular architectures.

In recent years, the pharmaceutical industry has seen a surge in the use of pyridine derivatives, particularly those with methoxy and trifluoromethoxy substituents. These functional groups enhance the metabolic stability and bioavailability of drug candidates, making Methyl 3-(chloromethyl)-2-methoxy-5-(trifluoromethoxy)pyridine-6-carboxylate a sought-after building block. Its application in the synthesis of kinase inhibitors and antimicrobial agents has been widely documented, aligning with current trends in precision medicine and antibiotic resistance research.

From an agrochemical perspective, the trifluoromethoxy moiety in CAS No. 1806187-28-9 contributes to the lipophilicity and pest-control efficacy of derived compounds. This has led to its incorporation in next-generation pesticides, addressing global challenges such as food security and sustainable agriculture. Environmental scientists and regulatory bodies are increasingly focusing on the ecological impact of such compounds, driving further research into their degradation pathways and safety profiles.

The synthesis and characterization of Methyl 3-(chloromethyl)-2-methoxy-5-(trifluoromethoxy)pyridine-6-carboxylate require advanced analytical techniques, including NMR spectroscopy and mass spectrometry. These methods ensure the compound's purity and consistency, which are critical for reproducible results in both academic and industrial settings. Researchers often inquire about optimized synthetic routes and scalable production methods for CAS No. 1806187-28-9, highlighting the need for efficient and cost-effective manufacturing processes.

As the scientific community continues to explore the potential of heterocyclic compounds, Methyl 3-(chloromethyl)-2-methoxy-5-(trifluoromethoxy)pyridine-6-carboxylate remains a key player in innovation. Its versatility and functional group diversity make it a cornerstone in the design of molecules with tailored properties. Future developments may focus on green chemistry approaches to its synthesis, minimizing waste and energy consumption while maximizing yield and selectivity.

In conclusion, Methyl 3-(chloromethyl)-2-methoxy-5-(trifluoromethoxy)pyridine-6-carboxylate (CAS No. 1806187-28-9) exemplifies the intersection of chemistry, biology, and materials science. Its applications span multiple industries, and its study contributes to advancements in health, agriculture, and environmental sustainability. For researchers and manufacturers alike, this compound represents both a challenge and an opportunity in the pursuit of scientific and technological progress.